Cas no 887892-12-8 (N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide)
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
- N-(4-chlorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide
- 2-Benzofurancarboxamide, N-(4-chlorophenyl)-3-[(2-methoxyacetyl)amino]-
- ZINC04162555
- SR-01000008274-1
- F0666-1018
- AKOS024594381
- SR-01000008274
- AB00671575-01
- 887892-12-8
- N-(4-chlorophenyl)-3-[(2-methoxyacetyl)amino]-1-benzofuran-2-carboxamide
-
- Inchi: 1S/C18H15ClN2O4/c1-24-10-15(22)21-16-13-4-2-3-5-14(13)25-17(16)18(23)20-12-8-6-11(19)7-9-12/h2-9H,10H2,1H3,(H,20,23)(H,21,22)
- InChI Key: WEOGGIUYUXWGIU-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(NC(COC)=O)=C1C(NC1=CC=C(Cl)C=C1)=O
Computed Properties
- Exact Mass: 358.0720347g/mol
- Monoisotopic Mass: 358.0720347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.417±0.06 g/cm3(Predicted)
- Boiling Point: 496.2±45.0 °C(Predicted)
- pka: 11.24±0.70(Predicted)
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0666-1018-2μmol |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-5μmol |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-10μmol |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-20μmol |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-1mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-2mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-3mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-4mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-5mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1018-10mg |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide |
887892-12-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
Introduction to N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 887892-12-8)
N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 887892-12-8, represents a promising candidate for further research and development in the realm of medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a chlorophenyl moiety, an acetamido group, and a benzofuran core, which collectively contribute to its potential biological activity.
The benzofuran scaffold is a well-documented motif in drug discovery, known for its versatility and ability to interact with various biological targets. In particular, the presence of the 4-chlorophenyl group introduces a hydrophobic region that can enhance binding affinity to protein targets, while the 2-methoxyacetamido group provides a polar interaction surface. These features make N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide an intriguing molecule for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the N-(4-chlorophenyl) moiety can effectively engage with aromatic pockets in protein receptors, while the 3-(2-methoxyacetamido) group may interact with polar residues. This dual interaction profile could be exploited to develop drugs with enhanced selectivity and reduced side effects.
In addition to its structural features, N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide has shown potential in preclinical studies as a modulator of inflammatory pathways. The benzofuran core is known to exhibit anti-inflammatory properties, and the presence of the chlorophenyl group may further enhance this effect by improving membrane permeability. Furthermore, the acetamido group could contribute to analgesic activity by interacting with opioid receptors.
The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzofuran core efficiently. The introduction of the 4-chlorophenyl and 2-methoxyacetamido groups is achieved through selective functionalization strategies, which highlight the synthetic prowess required to produce this complex molecule.
The pharmacokinetic properties of N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide are also of great interest. Preliminary data indicate that this compound exhibits moderate solubility in water and favorable oral bioavailability, suggesting its potential for clinical development. However, further studies are needed to optimize its pharmacokinetic profile and assess its metabolic stability.
The role of computational methods in drug discovery has been instrumental in understanding the potential of N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide. Molecular dynamics simulations have been used to explore its interactions with biological targets at an atomic level, providing insights into its mechanism of action. These simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may contribute to its versatility as a therapeutic agent.
The development of novel therapeutic agents often involves iterative design and optimization processes. N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide serves as a valuable starting point for generating analogs with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity and pharmacokinetic characteristics of this compound.
The impact of this research extends beyond academic curiosity; it holds significant implications for drug development pipelines. The unique structural features of N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide make it a promising candidate for treating various diseases, including inflammatory disorders and pain syndromes. As research progresses, this compound may pave the way for new therapeutic strategies with improved efficacy and safety profiles.
In conclusion, N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 887892-12-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.
887892-12-8 (N-(4-chlorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)